(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone

• IUPAC Name: [4-(1-methylpyrazol-3-yl)piperidin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C16H26N4O3S/c1-18-8-7-15(17-18)13-3-9-19(10-4-13)16(21)14-5-11-20(12-6-14)24(2,22)23/h7-8,13-14H,3-6,9-12H2,1-2H3
• InChI Key: CSVOSLAMEDPYRN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCN(CC2)C(=O)C3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C16H26N4O3S
• Molecular Weight: 354.5 g/mol

Description

(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone is a useful research compound. Its molecular formula is C16H26N4O3S and its molecular weight is 354.47. The purity is usually 95%.
BenchChem offers high-quality (4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interaction and Conformational Analysis

Research on similar compounds has focused on their molecular interactions and conformational analysis, particularly in relation to cannabinoid receptors. For instance, the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) is a potent and selective antagonist for the CB1 cannabinoid receptor. Through AM1 molecular orbital method, conformational analysis around the pyrazole C3 substituent identified distinct conformations, contributing to the understanding of steric binding interactions with the receptor (Shim et al., 2002).

Synthesis and Biological Activities

Another area of research is the synthesis and exploration of biological activities. Novel N-phenylpyrazolyl aryl methanones derivatives containing the arylthio/sulfinyl/sulfonyl group have been synthesized and shown to exhibit favorable herbicidal and insecticidal activities (Wang et al., 2015).

Structural and Molecular Studies

Structural and molecular studies on related compounds have also been conducted, including characterization and X-ray diffraction studies to confirm molecular structures and analyze crystal systems. Such research provides insights into the molecular configurations and potential chemical behaviors of these compounds (Naveen et al., 2015).

Antimicrobial and Anticancer Activities

There is also significant interest in the antimicrobial and anticancer potential of related compounds. Pyrazolines, for example, have been synthesized and subjected to antimicrobial and phytotoxic assays, revealing that some compounds exhibit maximum antimicrobial activities and active phytotoxic assays (Mumtaz et al., 2015).